2-[4-(2,4,5-Trimethyloxolane-3-carbonyl)-1,4-diazepan-1-yl]acetic acid

• IUPAC Name: 2-[4-(2,4,5-trimethyloxolane-3-carbonyl)-1,4-diazepan-1-yl]acetic acid
• InChI: InChI=1S/C15H26N2O4/c1-10-11(2)21-12(3)14(10)15(20)17-6-4-5-16(7-8-17)9-13(18)19/h10-12,14H,4-9H2,1-3H3,(H,18,19)
• InChI Key: AWYPYRMUTLSTFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1C(OC(C1C(=O)N2CCCN(CC2)CC(=O)O)C)C
• Molecular Formula: C15H26N2O4
• Molecular Weight: 298.38 g/mol

Description

2-[4-(2,4,5-Trimethyloxolane-3-carbonyl)-1,4-diazepan-1-yl]acetic acid is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is of particular interest due to its unique structure and potential for use in a variety of biochemical and physiological experiments.

Mechanism of Action

The mechanism of action of 2-[4-(2,4,5-Trimethyloxolane-3-carbonyl)-1,4-diazepan-1-yl]acetic acid is not fully understood. However, it is believed to act as a GABA receptor agonist, meaning that it enhances the activity of these receptors. This can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-[4-(2,4,5-Trimethyloxolane-3-carbonyl)-1,4-diazepan-1-yl]acetic acid are varied and complex. Some of the effects that have been observed include increased GABA receptor activity, decreased neuronal excitability, and enhanced inhibitory neurotransmission. These effects can have a variety of implications for the study of neurological disorders and other conditions.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[4-(2,4,5-Trimethyloxolane-3-carbonyl)-1,4-diazepan-1-yl]acetic acid in lab experiments is its specificity for GABA receptors. This can allow researchers to study the effects of GABA receptor activation in a more targeted and controlled manner. However, one limitation of this compound is its potential for off-target effects. As with any experimental compound, it is important to carefully control for potential confounding factors and to use appropriate controls when conducting experiments with 2-[4-(2,4,5-Trimethyloxolane-3-carbonyl)-1,4-diazepan-1-yl]acetic acid.

Future Directions

There are many potential future directions for research on 2-[4-(2,4,5-Trimethyloxolane-3-carbonyl)-1,4-diazepan-1-yl]acetic acid. One area of interest is the development of new drugs that target GABA receptors. By studying the effects of 2-[4-(2,4,5-Trimethyloxolane-3-carbonyl)-1,4-diazepan-1-yl]acetic acid on these receptors, researchers may be able to identify new drug targets or develop more effective treatments for neurological disorders. Additionally, further research is needed to fully understand the mechanisms underlying the effects of this compound on GABA receptors and other biological systems.

Synthesis Methods

The synthesis of 2-[4-(2,4,5-Trimethyloxolane-3-carbonyl)-1,4-diazepan-1-yl]acetic acid involves several steps. First, the starting material, 2,4,5-trimethyl-3-oxoheptanoic acid, is reacted with ethyl diazepan-1-ylacetate to form the intermediate product, 2-[4-(2,4,5-trimethyloxolane-3-carbonyl)-1,4-diazepan-1-yl]heptanoic acid. This intermediate is then treated with hydrochloric acid to remove the ethyl ester group and yield the final product, 2-[4-(2,4,5-Trimethyloxolane-3-carbonyl)-1,4-diazepan-1-yl]acetic acid.

Scientific Research Applications

2-[4-(2,4,5-Trimethyloxolane-3-carbonyl)-1,4-diazepan-1-yl]acetic acid has been used in a variety of scientific research applications. One potential use for this compound is in the study of GABA receptors. GABA receptors are important targets for a variety of drugs, including benzodiazepines and barbiturates. By studying the effects of 2-[4-(2,4,5-Trimethyloxolane-3-carbonyl)-1,4-diazepan-1-yl]acetic acid on GABA receptors, researchers can gain a better understanding of the mechanisms underlying these important drug targets.